1-Phenylethanol

Specification

• Description: 1-Phenylethanol, also known as styrallyl alcohol or alpha, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 1-Phenylethanol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 1-Phenylethanol has been detected in multiple biofluids, such as feces and saliva. Within the cell, 1-phenylethanol is primarily located in the cytoplasm.; 1-phenylethanol is an aromatic alcohol that is ethanol substituted by a phenyl group at position 1. It has a role as a mouse metabolite.; Alpha-methylbenzyl alcohol appears as a colorless liquid. Insoluble in water and less dense than water. Contact may slightly irritate skin, eyes and mucous membranes. May be slightly toxic by ingestion, inhalation and skin absorption. Used to make other chemicals.
• CAS No.: 13323-81-4
• Molecular Formula: C8H10O
• Molecular Weight: 122.16 g/mol
• IUPAC Name: 1-phenylethanol
• Standard InChI: InChI=1S/C8H10O/c1-7(9)8-5-3-2-4-6-8/h2-7,9H,1H3
• Standard InChI Key: WAPNOHKVXSQRPX-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)O
• Canonical SMILES: CC(C1=CC=CC=C1)O
• Boiling Point: 399 °F at 745 mm Hg (NTP, 1992); 205.0 °C; 204 °C
• Colorform: COLORLESS LIQ
• Flash Point: 185 °F (NTP, 1992); 200 °F (93 °C) (CLOSED CUP)
• Melting Point: 68 °F (NTP, 1992); 15.0 °C; 20 °C; 20.7 °C; 20°C